Cas no 2171376-03-5 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• CAS No: 2171376-03-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6395949
• PubChem ID: 165811634
• Update Time: 2025-10-30

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
• 2171376-03-5
• EN300-1579565

• Inchi： 1S/C26H32N2O5/c1-15(2)23(13-24(29)30)28-25(31)16(3)17(4)27-26(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,15-17,22-23H,13-14H2,1-4H3,(H,27,32)(H,28,31)(H,29,30)/t16?,17?,23-/m1/s1
• InChI Key： PJXZCBXMBACVQH-PVWAMWICSA-N
• SMILES： O(C(NC(C)C(C)C(N[C@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

Introduction to (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic Acid (CAS No. 2171376-03-5)

The compound (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid, identified by its CAS number 2171376-03-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex amino acid derivative and fluorinated aromatic moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's appeal lies its sophisticated architecture, which integrates multiple pharmacophoric elements. The presence of a fluoren-9-ylmethoxycarbonyl group introduces a robust electron-donating aromatic system, which can modulate the compound's interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and modulators, where precise control over electronic properties is essential for achieving high affinity and selectivity.

The amide and carboxylic acid functionalities in the molecule further enhance its versatility. These groups not only contribute to the compound's solubility and stability but also provide multiple sites for chemical modification. Such modifications are crucial for optimizing pharmacokinetic properties, such as bioavailability and metabolic clearance, which are critical factors in drug candidate evaluation.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. The incorporation of a fluoren-9-yl moiety into this compound aligns with this trend, suggesting potential benefits in terms of pharmacological activity and drug-like properties. Studies have demonstrated that fluorinated derivatives often exhibit enhanced binding interactions with biological targets, making them valuable candidates for therapeutic intervention.

In addition to its structural features, the stereochemical configuration of this compound plays a pivotal role in its biological activity. The (3R) configuration at the chiral center introduces a specific three-dimensional arrangement that can influence how the molecule interacts with biological receptors. This aspect is particularly important in drug design, where enantiomeric purity can significantly impact efficacy and safety profiles.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic methodologies, including stereoselective reactions and protective group strategies, are employed to construct the target structure with high fidelity. The use of protecting groups, such as the methoxycarbonyl (Moc) group on the amino function, ensures that reactive sites are selectively activated during synthesis, preventing unwanted side reactions.

The utility of this compound extends beyond its potential as a lead molecule in drug discovery. It serves as a valuable intermediate in the synthesis of more complex derivatives, allowing researchers to explore diverse structural modifications. This flexibility is crucial for optimizing pharmacological properties and identifying novel therapeutic agents.

Evaluation of this compound's pharmacological profile has revealed promising results in preclinical studies. Its interaction with various biological targets has been investigated using both computational modeling and experimental techniques. These studies have provided insights into its mechanism of action and potential therapeutic applications.

The role of fluorine atoms in modulating biological activity is well-documented, and their presence in this compound is expected to contribute to improved pharmacokinetic properties. Fluorine atoms can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This stability is often a key factor in extending the half-life of drugs and improving their overall efficacy.

The carboxylic acid functionality at one end of the molecule provides another avenue for interaction with biological systems. Carboxylic acids are known to participate in hydrogen bonding interactions, which can be critical for binding affinity and specificity. This feature makes the compound a versatile scaffold for designing molecules that interact with proteins or nucleic acids.

In conclusion, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS No. 2171376-03-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a fluorenyl moiety and stereochemically defined chiral center, make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover its potential applications across various therapeutic areas.